Cas no 2138508-55-9 (1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide)

• Product Name: 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide
• CAS No: 2138508-55-9
• MF: C₁₅H₂₉N₃O
• MW: 267.410263776779
• CID: 6138512
• PubChem ID: 165476903
• Update Time: 2025-06-29

1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138508-55-9
• EN300-764808
• 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide

• Inchi： 1S/C15H29N3O/c1-4-14(2,3)17-13(19)18-10-8-15(9-11-18)7-5-6-12(15)16/h12H,4-11,16H2,1-3H3,(H,17,19)
• InChI Key： UKCCTUANROIUDA-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)CC)N1CCC2(CC1)CCCC2N

Computed Properties

• Exact Mass: 267.231062557g/mol
• Monoisotopic Mass: 267.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide

Introduction to 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide (CAS No. 2138508-55-9)

1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This spirocyclic amide derivative, identified by its Chemical Abstracts Service (CAS) number 2138508-55-9, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. The compound's intricate molecular framework, featuring a spirocyclic core and functionalized side chains, positions it as a versatile scaffold for developing novel therapeutic agents.

The chemical structure of 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide consists of a spiro linkage between a nitrogen-containing heterocycle and a decane ring, with an amide group and an amino substituent further modifying its reactivity. This arrangement not only contributes to the compound's stability but also enhances its potential for interactions with biological targets. The presence of a secondary amine at the N-(2-methylbutan-2-yl) position introduces flexibility in its conformation, making it an attractive building block for designing molecules with tailored pharmacokinetic profiles.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of spirocyclic compounds due to their demonstrated ability to modulate biological pathways effectively. Spirocycles are known for their rigid yet adaptable structures, which can facilitate optimal binding to protein targets while minimizing off-target effects. The spiro[4.5]decane core in 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide is particularly noteworthy, as it has been shown to enhance metabolic stability and improve oral bioavailability in drug candidates.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules with enhanced pharmacological activity. The amide functionality at the carboxamide position provides a site for further derivatization, allowing chemists to explore modifications that could optimize solubility, permeability, and target specificity. This adaptability makes 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before conducting costly wet-lab experiments. Molecular modeling studies suggest that derivatives of 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis or neuroinflammation. These predictions are based on the compound's structural similarity to known bioactive molecules and its ability to engage with specific amino acid residues in protein active sites.

The synthesis of 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity, but modern synthetic methodologies have made significant strides in addressing these issues. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spiro linkage efficiently while maintaining stereochemical integrity.

The pharmaceutical industry's interest in this compound is further underscored by its potential applications in treating neurological disorders. Preclinical studies have indicated that spirocyclic amides may interact with neurotransmitter receptors, offering a new avenue for developing treatments for conditions like epilepsy or cognitive dysfunction. The unique combination of structural features in 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide, including its nitrogen-rich heterocycle and flexible side chains, positions it as a compelling candidate for further investigation.

In conclusion, 1-amino-N-(2-methylbutan-2-yl)-8-azaspiro[4.5]decane-8-carboxamide (CAS No. 2138508-55-9) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and multifaceted potential applications. Its spirocyclic framework, functionalized side chains, and adaptability for further derivatization make it an invaluable tool for drug discovery efforts aimed at treating a wide range of diseases, particularly those involving inflammatory or neurological pathways.